Cas no 1565490-34-7 (3-(oxan-4-yl)pyrrolidin-2-one)

3-(Oxan-4-yl)pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core substituted with an oxan-4-yl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis. The oxane ring enhances steric and electronic properties, making it a versatile intermediate for functionalization or further derivatization. Its balanced lipophilicity and polarity contribute to favorable solubility profiles, facilitating applications in medicinal chemistry. The compound's stability under standard conditions ensures reliable handling and storage. Researchers value its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. Its synthetic flexibility allows for diverse modifications, supporting structure-activity relationship studies.

3-(oxan-4-yl)pyrrolidin-2-one structure

Product Name:3-(oxan-4-yl)pyrrolidin-2-one

CAS No:1565490-34-7

MF:C₉H₁₅NO₂

MW:169.220902681351

MDL:MFCD26931582

CID:4606473

PubChem ID:104679365

Update Time:2025-05-19

3-(oxan-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 3-(oxan-4-yl)pyrrolidin-2-one
- MDL： MFCD26931582
- Inchi： 1S/C9H15NO2/c11-9-8(1-4-10-9)7-2-5-12-6-3-7/h7-8H,1-6H2,(H,10,11)
- InChI Key： SRTILWDIYXONEZ-UHFFFAOYSA-N
- SMILES： N1CCC(C2CCOCC2)C1=O

3-(oxan-4-yl)pyrrolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-226842-0.05g	3-(oxan-4-yl)pyrrolidin-2-one	1565490-34-7	95%	0.05g	$245.0	2024-06-20
Enamine	EN300-226842-0.1g	3-(oxan-4-yl)pyrrolidin-2-one	1565490-34-7	95%	0.1g	$366.0	2024-06-20
Enamine	EN300-226842-0.25g	3-(oxan-4-yl)pyrrolidin-2-one	1565490-34-7	95%	0.25g	$524.0	2024-06-20
Enamine	EN300-226842-0.5g	3-(oxan-4-yl)pyrrolidin-2-one	1565490-34-7	95%	0.5g	$824.0	2024-06-20
Enamine	EN300-226842-1.0g	3-(oxan-4-yl)pyrrolidin-2-one	1565490-34-7	95%	1.0g	$1057.0	2024-06-20
Enamine	EN300-226842-2.5g	3-(oxan-4-yl)pyrrolidin-2-one	1565490-34-7	95%	2.5g	$2071.0	2024-06-20
Enamine	EN300-226842-5.0g	3-(oxan-4-yl)pyrrolidin-2-one	1565490-34-7	95%	5.0g	$3065.0	2024-06-20
Enamine	EN300-226842-10.0g	3-(oxan-4-yl)pyrrolidin-2-one	1565490-34-7	95%	10.0g	$4545.0	2024-06-20
Enamine	EN300-226842-1g	3-(oxan-4-yl)pyrrolidin-2-one	1565490-34-7	95%	1g	$1057.0	2023-09-15
Enamine	EN300-226842-5g	3-(oxan-4-yl)pyrrolidin-2-one	1565490-34-7	95%	5g	$3065.0	2023-09-15

3-(oxan-4-yl)pyrrolidin-2-one Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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3. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

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4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

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5. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

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Additional information on 3-(oxan-4-yl)pyrrolidin-2-one

3-(oxan-4-yl)pyrrolidin-2-one: A Comprehensive Overview

3-(oxan-4-yl)pyrrolidin-2-one, also known by its CAS number 1565490-34-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidinone ring with an oxane substituent. The pyrrolidinone moiety, a five-membered lactam, is a common structural element in various bioactive compounds, while the oxane group adds complexity and potential for functionalization.

The synthesis of 3-(oxan-4-yl)pyrrolidin-2-one typically involves multi-step processes that often include ring-forming reactions. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity, making the compound more accessible for research and industrial applications. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times and improve selectivity.

In terms of applications, 3-(oxan-4-yl)pyrrolidin-2-one has shown promise in drug discovery programs targeting various therapeutic areas. Its structure lends itself well to the development of modulators for G-protein coupled receptors (GPCRs), which are implicated in numerous diseases, including cardiovascular disorders and neurodegenerative conditions. Additionally, the compound's ability to act as a scaffold for further functionalization has made it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of 3-(oxan-4-yl)pyrrolidin-2-one. For example, molecular docking studies have revealed potential binding modes with key protein targets, providing insights into its bioactivity. These findings have been instrumental in guiding further optimization efforts aimed at improving potency and selectivity.

The study of CAS No. 1565490-34-7 has also extended into materials science, where its unique properties are being explored for applications in polymer chemistry and catalysis. Its ability to form stable complexes with metal ions has opened new avenues for its use as a ligand in transition metal-catalyzed reactions.

In conclusion, 3-(oxan-4-yl)pyrrolidin-2-one (CAS No. 1565490-34-7) stands as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses, solidifying its position as an important molecule in contemporary chemical research.